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(2R,3R)-2,3-dihydroxybutanedioic acid (2R,3R)-2,3-dihydroxybutanedioic acid Meluadrine, also known as (R)-Tulobuterol; Tulobuterol-(R); HSR-81 (R); HSR-81, is an β2 adrenergic receptor agonist potentially use to prevent preterm labor.
Brand Name: Vulcanchem
CAS No.: 134865-37-5
VCID: VC0140387
InChI: InChI=1S/C12H18ClNO2.C4H6O6/c1-12(2,3)14-7-11(16)9-5-4-8(15)6-10(9)13;5-1(3(7)8)2(6)4(9)10/h4-6,11,14-16H,7H2,1-3H3;1-2,5-6H,(H,7,8)(H,9,10)/t11-;1-,2-/m01/s1
SMILES: CC(C)(C)NCC(C1=C(C=C(C=C1)O)Cl)O.C(C(C(=O)O)O)(C(=O)O)O
Molecular Formula: C16H24ClNO8
Molecular Weight: 393.8 g/mol

(2R,3R)-2,3-dihydroxybutanedioic acid

CAS No.: 134865-37-5

Main Products

VCID: VC0140387

Molecular Formula: C16H24ClNO8

Molecular Weight: 393.8 g/mol

(2R,3R)-2,3-dihydroxybutanedioic acid - 134865-37-5

CAS No. 134865-37-5
Product Name (2R,3R)-2,3-dihydroxybutanedioic acid
Molecular Formula C16H24ClNO8
Molecular Weight 393.8 g/mol
IUPAC Name 4-[(1R)-2-(tert-butylamino)-1-hydroxyethyl]-3-chlorophenol;(2R,3R)-2,3-dihydroxybutanedioic acid
Standard InChI InChI=1S/C12H18ClNO2.C4H6O6/c1-12(2,3)14-7-11(16)9-5-4-8(15)6-10(9)13;5-1(3(7)8)2(6)4(9)10/h4-6,11,14-16H,7H2,1-3H3;1-2,5-6H,(H,7,8)(H,9,10)/t11-;1-,2-/m01/s1
Standard InChIKey VVIVBRYHTLRZGY-MBANBULQSA-N
Isomeric SMILES CC(C)(C)NC[C@@H](C1=C(C=C(C=C1)O)Cl)O.[C@@H]([C@H](C(=O)O)O)(C(=O)O)O
SMILES CC(C)(C)NCC(C1=C(C=C(C=C1)O)Cl)O.C(C(C(=O)O)O)(C(=O)O)O
Canonical SMILES CC(C)(C)NCC(C1=C(C=C(C=C1)O)Cl)O.C(C(C(=O)O)O)(C(=O)O)O
Appearance Solid powder
Description Meluadrine, also known as (R)-Tulobuterol; Tulobuterol-(R); HSR-81 (R); HSR-81, is an β2 adrenergic receptor agonist potentially use to prevent preterm labor.
Synonyms (2R,3R)-2,3-dihydroxybutanedioic acid
Reference 1:Acta Crystallogr C. 2013 Jun;69(Pt 6):658-64. doi: 10.1107/S0108270113012377. Epub 2013 May 17. Three salts from the reactions of cysteamine and cystamine with L-(+)-tartaric acid.Benylles A,Cairns D,Cox PJ,Kay G, PMID: 23744391 DOI: 10.1107/S0108270113012377
PubChem Compound 636384
Last Modified Nov 11 2021
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